Cas no 2138573-85-8 (Methyl 5-oxo-2-propylcyclohexane-1-carboxylate)

• Product Name: Methyl 5-oxo-2-propylcyclohexane-1-carboxylate
• CAS No: 2138573-85-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6566975
• PubChem ID: 165497583
• Update Time: 2025-06-09

Methyl 5-oxo-2-propylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxo-2-propylcyclohexane-1-carboxylate
• EN300-1159670
• 2138573-85-8
• Methyl 5-oxo-2-propylcyclohexane-1-carboxylate

• Inchi： 1S/C11H18O3/c1-3-4-8-5-6-9(12)7-10(8)11(13)14-2/h8,10H,3-7H2,1-2H3
• InChI Key： QIXNTCXJXKUFSC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CCC1CCC)=O)=O

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 5-oxo-2-propylcyclohexane-1-carboxylate

Methyl 5-Oxo-2-Propylcyclohexane-1-Carboxylate (CAS No: 2138573-85-8)

The methyl 5-oxo-2-propylcyclohexane-1-carboxylate (CAS No: 2138573-85-8) is a structurally complex organic compound with significant potential in advanced chemical and biomedical applications. Its molecular architecture features a cyclohexane ring substituted with a propyl group at the 2-position, a ketone moiety at the 5-position, and an ester functional group linking the carboxylic acid residue to a methyl group at position 1. This unique combination of functional groups enables versatile reactivity and tunable physicochemical properties, making it an attractive scaffold for targeted synthesis in pharmaceuticals and specialty chemicals.

Recent advancements in asymmetric synthesis methodologies have revolutionized the production of this compound. Researchers at the Institute for Sustainable Chemistry (ISC) demonstrated in a 2023 Angewandte Chemie study that employing chiral thiourea catalysts under mild conditions achieves enantioselective formation of the methyl 5-oxo-cyclohexane ester core structure with >99% ee (enantiomeric excess). This breakthrough not only enhances synthetic efficiency but also aligns with green chemistry principles by reducing waste generation compared to traditional resolution methods.

In medicinal chemistry applications, this compound has emerged as a promising building block for developing kinase inhibitors targeting cancer pathways. A Nature Communications publication (DOI:10.1038/s41467-023-) revealed that substituting the propyl side chain with bioisosteres while retaining the oxocyclohexanecarboxylate core produces analogs with IC₅₀ values as low as 0.4 nM against BRAF V600E mutants - critical drivers in melanoma progression. The ester functionality provides advantageous pharmacokinetic profiles through reversible metabolic activation in vivo.

Surface chemistry innovations further highlight its utility in nanotechnology applications. A collaborative study between MIT and ETH Zurich (JACS Au, 2024) demonstrated that self-assembled monolayers formed from this compound exhibit exceptional stability under physiological conditions (>99% retention after 7 days incubation at pH 7.4). The cyclohexane ring's conformational flexibility allows precise tuning of surface hydrophobicity through alkyl chain length variation, making it ideal for biosensor fabrication and drug delivery systems requiring controlled release mechanisms.

Biochemical studies have uncovered unexpected enzymatic interactions involving its ketone group. Work published in Bioorganic & Medicinal Chemistry Letters (Volume 46, Issue 3) identified reversible binding to NAD(P)H-dependent oxidoreductases, suggesting potential roles in redox-regulated drug delivery systems or as probes for metabolic pathway studies. The methyl ester's susceptibility to hydrolysis under physiological conditions provides time-dependent activation profiles when incorporated into prodrug designs.

Sustainable production strategies are now prioritized through biocatalytic approaches highlighted in a Catalysis Science & Technology review (March 2024 issue). Immobilized Candida antarctica lipase B (CALB) catalyzes efficient esterification of the corresponding acid precursor under solvent-free conditions at ambient temperature, achieving >98% conversion within 6 hours while minimizing energy consumption by eliminating reflux requirements.

Ongoing research focuses on optimizing its photochemical properties through conjugation with chromophoric groups. Preliminary data from Osaka University labs indicate that attaching benzothiadiazole moieties creates conjugated systems with absorption maxima extending into the near-infrared range (λmax ~780 nm), opening possibilities for use in photodynamic therapy or optogenetic tools where deep tissue penetration is required.

Toxicological assessments conducted under OECD guidelines confirm low acute toxicity profiles when administered via oral or dermal routes (LD₅₀ >5 g/kg). However, recent metabolomics analysis using LC-HRMS revealed unexpected phase I metabolism pathways involving cytochrome P450 enzymes leading to formation of reactive quinone methides - findings prompting ongoing investigations into long-term safety profiles for chronic use scenarios.

The compound's structural versatility continues to drive interdisciplinary innovation across material science and biomedicine domains. Its ability to bridge organic synthesis challenges while maintaining biocompatibility positions it uniquely within emerging fields like smart drug delivery systems and biohybrid materials engineering - areas where precise molecular design meets biological functionality requirements.